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Compound of Interest

Compound Name: Diethyl butylmalonate

Cat. No.: B051932 Get Quote

An In-depth Technical Guide on the Solubility of Diethyl Butylmalonate in Common Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of diethyl butylmalonate
(CAS No. 133-08-4), a key intermediate in organic synthesis, particularly in the pharmaceutical

industry. Understanding its solubility is crucial for reaction setup, purification processes, and

formulation development.

Core Physical and Chemical Properties
Diethyl butylmalonate is a clear, colorless liquid with a mild, fruity aroma.[1][2] Its fundamental

properties are summarized below:

Molecular Formula: C₁₁H₂₀O₄[3]

Molecular Weight: 216.27 g/mol

Density: 0.983 g/mL at 25 °C

Boiling Point: 235-240 °C

Flash Point: 94 °C (201 °F)
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Solubility Profile of Diethyl Butylmalonate
The solubility of a compound is dictated by the principle of "like dissolves like," where

substances with similar polarities tend to be miscible.[4] Diethyl butylmalonate, an ester,

possesses moderate polarity. The presence of two ester groups provides polar character, while

the butyl and ethyl groups contribute to its nonpolar, hydrophobic nature. This structure results

in good solubility in many common organic solvents and limited solubility in water.

The following table summarizes the available quantitative and qualitative solubility data for

diethyl butylmalonate.

Solvent Formula Solubility Temperature
Notes /
Conditions

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 100 mg/mL Not Specified

Ultrasonic

assistance may

be required.[5][6]

[7]

Water H₂O 330 mg/L 20 °C

Insoluble for

practical

purposes.[5][6][7]

Ethanol C₂H₅OH Soluble Not Specified [1]

Diethyl Ether (C₂H₅)₂O Soluble Not Specified [1]

10% DMSO /

90% Corn Oil
Mixture ≥ 2.5 mg/mL Not Specified [8]

10% DMSO /

40% PEG300 /

5% Tween-80 /

45% Saline

Mixture ≥ 2.5 mg/mL Not Specified [8]

Note: Comprehensive quantitative solubility data for diethyl butylmalonate across a wide

range of organic solvents at various temperatures is not readily available in publicly accessible

literature. The information presented is based on available safety data sheets and chemical
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databases. For related compounds like dimethyl n-butylmalonate and diethyl ethylmalonate,

good solubility is reported in methanol, ethanol, ether, acetone, and chloroform.[9][10]

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a liquid solute like

diethyl butylmalonate in an organic solvent. This method can be adapted for qualitative

assessment or to obtain semi-quantitative results.

Objective: To determine if diethyl butylmalonate is
soluble, partially soluble, or insoluble in a given solvent
at a specific temperature.
Materials:

Diethyl butylmalonate

A selection of organic solvents (e.g., ethanol, methanol, acetone, toluene, hexane, ethyl

acetate)

Small glass test tubes (e.g., 13x100 mm) with stoppers or caps

Graduated pipettes or micropipettes

Vortex mixer

Constant temperature water bath (optional, for temperature control)

Procedure (Qualitative Assessment):
Preparation: Add 1 mL of the chosen organic solvent to a clean, dry test tube.

Solute Addition: Add 0.1 mL (~100 mg) of diethyl butylmalonate to the solvent in the test

tube.

Mixing: Stopper the test tube and shake vigorously for 10-20 seconds.[11] A vortex mixer can

be used for more thorough mixing.
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Observation: Allow the mixture to stand for a few minutes and observe the result.

Soluble (Miscible): The mixture remains a single, clear liquid phase.

Insoluble (Immiscible): Two distinct layers form.[11]

Partially Soluble: The mixture appears cloudy or a small, separate layer of the solute

remains.

Documentation: Record the observations for each solvent tested. Note the ambient

temperature.

Procedure (Semi-Quantitative Assessment):
Initial Setup: Add a precisely measured volume (e.g., 1.0 mL) of the solvent to a test tube.

Titration: Add small, known volumes (e.g., 10 µL) of diethyl butylmalonate to the solvent.

Mixing and Observation: After each addition, stopper the tube and mix thoroughly using a

vortex mixer until the solute is fully dissolved. Observe the solution for any signs of

cloudiness or phase separation.

Saturation Point: Continue adding the solute until the solution becomes saturated, indicated

by persistent cloudiness or the formation of a second phase that does not disappear with

further mixing.

Calculation: Record the total volume of diethyl butylmalonate added before saturation was

reached. Calculate the solubility in terms of volume/volume (v/v) or convert to mass/volume

(e.g., mg/mL) using the density of diethyl butylmalonate (0.983 g/mL).

Temperature Control: For more precise measurements, perform the entire procedure in a

constant temperature water bath to mitigate the effects of temperature fluctuations on

solubility.

Logical Workflow for Solubility Testing
The following diagram illustrates a systematic approach to testing the solubility of a compound

like diethyl butylmalonate.
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Start: Select Solvent and Solute

Add small, known amount
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(e.g., Vortex for 30s)

Observe Mixture

Result: Single Clear Phase
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Result: Two Phases / Cloudy

No

Conclusion:
Soluble at this concentration
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Insoluble or Partially Soluble

Click to download full resolution via product page

Caption: A workflow diagram for determining compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

